Cas no 32741-89-2 (5-tert-butylazepan-2-one)

• Product Name: 5-tert-butylazepan-2-one
• CAS No: 32741-89-2
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD00024153
• CID: 309850
• PubChem ID: 98432
• Update Time: 2025-09-22

5-tert-butylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one,5-(1,1-dimethylethyl)hexahydro-
• 5-tert-butylazepan-2-one
• 5-(tert-Butyl)hexahydro-2H-azepin-2-one
• NSC 128545
• 5-tert-Butylhexahydro-2H-azepin-2-one
• D86027
• NS00055322
• 4-tertbutylcaprolactam
• LS-04724
• SMR001797600
• NSC128545
• NSC-128545
• 5-tert-Butyl-2-azepanone #
• 5-(1,1-Dimethylethyl)hexahydro-2H-azepin-2-one
• MLS002920001
• AKOS005174648
• 4-(TERT-BUTYL)CAPROLACTAM
• Z425362290
• DTXSID201313917
• 5-(tert-Butyl)azepan-2-one
• 2H-Azepin-2-one, 5-(1,1-dimethylethyl)hexahydro-
• UNII-H88DJD3C8T
• MFCD00024153
• H88DJD3C8T
• EINECS 251-188-8
• CS-0217026
• CHEMBL1886367
• 4-tert-butylcaprolactam
• 32741-89-2
• SCHEMBL1223574
• EN300-66431
• ALBB-014855

• MDL： MFCD00024153
• Inchi： 1S/C10H19NO/c1-10(2,3)8-4-5-9(12)11-7-6-8/h8H,4-7H2,1-3H3,(H,11,12)
• InChI Key： UUFLMKKCFXJHER-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCN1)C(C)(C)C

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.925
• Melting Point: 152-154 ºC
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams